Cas no 1805078-45-8 (3,5-Bis(trifluoromethyl)-2-ethyltoluene)

• Product Name: 3,5-Bis(trifluoromethyl)-2-ethyltoluene
• CAS No: 1805078-45-8
• MF: C₁₁H₁₀F₆
• MW: 256.187524318695
• CID: 5009680
• Update Time: 2023-08-25

3,5-Bis(trifluoromethyl)-2-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-ethyltoluene

• Inchi： 1S/C11H10F6/c1-3-8-6(2)4-7(10(12,13)14)5-9(8)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： VEQVSEBWUYYEAP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C)C=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.9
• Topological Polar Surface Area: 0